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Introduction

18BIlOder is a biotinylated derivative of a bioactive molecule designed for the detection and
characterization of cells expressing its specific receptor, the Interleukin-18 receptor (IL-18R),
via flow cytometry. This document provides detailed application notes and protocols to guide
researchers in utilizing 18BlOder for identifying and quantifying IL-18R-expressing cell
populations, a critical aspect of immunology and inflammation research. Interleukin-18 is a pro-
inflammatory cytokine that plays a crucial role in both innate and adaptive immune responses
by inducing interferon-gamma (IFN-y) production from T cells and natural killer (NK) cells.[1][2]
[3][4] The ability to precisely identify cells responsive to IL-18 is essential for understanding its
role in various physiological and pathological processes.

Mechanism of Action

18BIlOder retains the native conformation of the parent molecule, allowing it to bind with high
affinity to the alpha chain of the IL-18 receptor (IL-18Ra). This binding event can subsequently
recruit the beta chain (IL-18R[3), initiating the downstream signaling cascade. For flow
cytometric detection, the biotin moiety of 18BlOder is targeted by a fluorochrome-conjugated
streptavidin molecule. This indirect staining method provides signal amplification and flexibility
in the choice of fluorochrome, enabling seamless integration into multi-color flow cytometry
panels.
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IL-18 Signaling Pathway

The binding of IL-18 to its receptor complex triggers a signaling cascade that is central to its
pro-inflammatory functions. This pathway involves the recruitment of adaptor proteins and the
activation of downstream kinases, ultimately leading to the activation of transcription factors
such as NF-kB and AP-1.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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